![molecular formula C25H24F3NO4 B2373367 (R)-1-phenyl-N-((R)-1-(4-(trifluoromethyl)phenyl)ethyl)ethanamine phthalate CAS No. 626244-13-1](/img/structure/B2373367.png)
(R)-1-phenyl-N-((R)-1-(4-(trifluoromethyl)phenyl)ethyl)ethanamine phthalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Trifluoromethyl ketones (TFMKs) are exceedingly valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons .
Synthesis Analysis
A newly developed CF3SO2Na-based trifluoromethylation of secondary amines has been disclosed, and the method has been successfully extended to the configuration of perfluoroalkyl amines using RfSO2Na, complementing the established synthesis strategy of trifluoromethyl amines .
Molecular Structure Analysis
The structure of a related compound, 4-(Trifluoromethyl)phenyl methanol, ethyl ether, is available as a 2d Mol file .
Chemical Reactions Analysis
Trifluoromethyl phenyl sulfone is traditionally a nucleophilic trifluoromethylating agent. Arylthiolate anions can form electron donor–acceptor (EDA) complexes with trifluoromethyl phenyl sulfone .
Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely, but they often have valuable properties that make them useful in the construction of fluorinated pharmacons .
Scientific Research Applications
Catalytic Activities in Asymmetric Transfer Hydrogenation
(R)-1-phenyl-N-((R)-1-(4-(trifluoromethyl)phenyl)ethyl)ethanamine and its derivatives are used as chiral synthons in catalytic activities. For instance, they have been utilized in asymmetric transfer hydrogenation (ATH) of ketones, although with moderate activity and low enantioselectivity (Kumah et al., 2019).
Synthesis of Functionalized (Trifluoromethyl)benzenes and Pyridines
These compounds are also instrumental in the preparation of functionalized (trifluoromethyl)benzenes and pyridines. A study detailed the synthesis of 1-ethoxy-3-trifluoromethyl-1,3-butadiene and its derivatives, leading to the creation of these compounds (Volle & Schlosser, 2002).
Synthesis of Chiral Intermediates in Pharmaceuticals
(R)-1-phenyl-N-((R)-1-(4-(trifluoromethyl)phenyl)ethyl)ethanamine is also significant in pharmaceutical synthesis. It's a key chiral intermediate in selective tetrodotoxin-sensitive blockers. An efficient synthesis was demonstrated using a bienzyme cascade system (Lu et al., 2022).
Phthalates in Industrial Applications and Health Effects
While not directly related to the exact compound, phthalates, in general, are extensively used in various industries. Their applications range from plasticizers in manufacturing to components in personal-care products. The health effects of these compounds have also been studied, providing insights into their impact on human health (Hauser & Calafat, 2005).
Structural Studies and Catalytic Applications
Structural studies on derivatives of (R)-1-phenyl-N-((R)-1-(4-(trifluoromethyl)phenyl)ethyl)ethanamine have been conducted to understand their catalytic applications. For instance, certain palladium complexes incorporating these derivatives showed moderate catalytic activities in processes like methoxycarbonylation of styrene (Ngcobo et al., 2021).
Enthalpic Changes in Mixing Enantiomers
Research on the enthalpic changes during the mixing of enantiomers of compounds like 1-phenyl-ethanamine, which is structurally related to the compound , provides valuable insights into their physical properties and potential applications (Kimura et al., 2006).
Biocatalytic Preparation in Pharmaceutical Intermediates
The biocatalytic preparation of (R)-1-[4-(trifluoromethyl)phenyl]ethanol, a pharmaceutical intermediate, exemplifies the significance of these compounds in medicinal chemistry. The process developed offers high enantioselectivity and can be scaled for industrial applications (Chen et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(1R)-1-phenyl-N-[(1R)-1-[4-(trifluoromethyl)phenyl]ethyl]ethanamine;phthalic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F3N.C8H6O4/c1-12(14-6-4-3-5-7-14)21-13(2)15-8-10-16(11-9-15)17(18,19)20;9-7(10)5-3-1-2-4-6(5)8(11)12/h3-13,21H,1-2H3;1-4H,(H,9,10)(H,11,12)/t12-,13-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHYBRLKVHRNSJN-OJERSXHUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(C)C2=CC=C(C=C2)C(F)(F)F.C1=CC=C(C(=C1)C(=O)O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1)N[C@H](C)C2=CC=C(C=C2)C(F)(F)F.C1=CC=C(C(=C1)C(=O)O)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24F3NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.